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Compound of Interest

Compound Name: Naphthoxylactic acid

Cat. No.: B077864 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Naphthoxylactic acid (CAS No. 10476-

54-7) was publicly available at the time of this document's creation. The following guidance is

based on the known physical and chemical properties of Naphthoxylactic acid and safety

protocols for similar chemical compounds, such as 2-Naphthoxyacetic acid. Researchers,

scientists, and drug development professionals must conduct a thorough risk assessment

before handling this substance and consult a certified safety professional.

Immediate Safety and Hazard Information
Naphthoxylactic acid is a solid organic compound. While specific toxicity data is limited, it is

prudent to handle it with the care required for laboratory-grade chemicals of unknown toxicity.

Based on data for analogous compounds, it may be harmful if swallowed.

Quantitative Data Summary
The following table summarizes the available quantitative data for Naphthoxylactic acid.
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Property Value Source

Molecular Formula C13H12O4
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Molecular Weight 232.24 g/mol --INVALID-LINK--

Boiling Point 436.2°C at 760 mmHg --INVALID-LINK--[1]

Flash Point 171.1°C --INVALID-LINK--[1]

Density 1.341 g/cm³ --INVALID-LINK--[1]

Vapor Pressure 2.22E-08 mmHg at 25°C --INVALID-LINK--[1]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Naphthoxylactic acid.

Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from dust and

splashes.

Hand Protection Nitrile gloves.
Protects skin from direct

contact.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if dust is

generated.

Prevents inhalation of dust.

Operational Plan
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any hazard warnings.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[3] Keep the container tightly closed.

Work Area: Conduct all handling of Naphthoxylactic acid in a well-ventilated laboratory,

preferably within a fume hood to minimize inhalation exposure.

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.

Weighing: If weighing the solid, do so carefully to avoid generating dust.

Solution Preparation: When preparing solutions, slowly add the Naphthoxylactic acid to the

solvent to avoid splashing.

Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it in a sealed container for disposal.

Large Spills: For larger spills, evacuate the area and follow emergency procedures.

Decontamination: Clean the spill area with a suitable solvent and then wash with soap and

water.

Disposal Plan
Dispose of Naphthoxylactic acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations.

Waste Collection: Collect waste Naphthoxylactic acid and contaminated materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container.

Waste Characterization: The waste should be characterized as non-halogenated organic

acid waste.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of down the drain or in regular trash.[4][5]
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Caption: Workflow for handling Naphthoxylactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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